Cas no 1256955-56-2 (4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE)

• Product Name: 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE
• CAS No: 1256955-56-2
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 2143859
• Update Time: 2025-07-26

4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6,6-dimethyl-5,6-dihydroquinazoline
• ZGOIZQKYAZNVFI-UHFFFAOYSA-N
• CID 86647861
• Quinazoline, 4-chloro-5,6-dihydro-6,6-dimethyl-
• 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE

• Inchi： 1S/C10H11ClN2/c1-10(2)4-3-8-7(5-10)9(11)13-6-12-8/h3-4,6H,5H2,1-2H3
• InChI Key： ZGOIZQKYAZNVFI-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=CC(C)(C)C2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 225
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 290.4±40.0 °C(Predicted)
• pka: 0.20±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE

Professional Introduction to 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE (CAS No. 1256955-56-2)

4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE, identified by its Chemical Abstracts Service (CAS) number 1256955-56-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE, particularly the presence of a chlorine substituent at the 4-position and methyl groups at the 6-position, contribute to its unique chemical properties and potential pharmacological effects.

The quinazoline scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules. Its aromatic system allows for interactions with various biological targets, making it a versatile platform for drug discovery. The 4-chloro group in 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE introduces electrophilicity, enabling further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in synthetic chemistry, where it can be leveraged to introduce additional moieties that enhance binding affinity or modulate pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of structural optimization in quinazoline derivatives. Studies have demonstrated that subtle modifications in the quinazoline core can significantly alter binding interactions with biological targets. For instance, the dimethyl substitution at the 6-position in 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE may influence its conformational flexibility and thus its ability to interact with proteins or enzymes. Such insights are critical for designing molecules with improved efficacy and reduced side effects.

In the context of drug development, 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE has been explored as a precursor in the synthesis of more complex pharmacophores. Its chlorine atom serves as a versatile handle for further derivatization, allowing chemists to explore diverse chemical spaces. For example, it can be converted into amine or thiol derivatives through nucleophilic aromatic substitution (SNAr), enabling the introduction of polar functional groups that enhance solubility or target specificity.

The hydroquinazoline derivative described here has also attracted interest due to its potential role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes and are frequently implicated in diseases such as cancer. Quinazoline-based inhibitors have shown promise in clinical trials, and compounds like 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE could serve as valuable building blocks for developing novel therapeutics. The presence of both electron-withdrawing and electron-donating groups in its structure may fine-tune its binding interactions with kinase active sites.

Another area of interest is the exploration of 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE as a scaffold for antimicrobial agents. With increasing concerns about antibiotic resistance, there is a pressing need for new classes of antimicrobial compounds. Quinazoline derivatives have demonstrated activity against various bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. The structural features of this compound may contribute to its potential as an antimicrobial agent by interfering with bacterial cell wall synthesis or DNA replication.

From a synthetic chemistry perspective, 4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE exemplifies the importance of heterocyclic compounds in modern drug discovery. Its synthesis involves multi-step organic transformations that highlight the ingenuity of synthetic methodologies. The chlorine substituent at the 4-position provides opportunities for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

The dimethyl groups at the 6-position not only influence electronic properties but also contribute to steric bulk around the quinazoline ring. This steric effect can be exploited to optimize binding affinity by selectively hindering unwanted interactions or promoting favorable ones with biological targets. Such fine-tuning is essential for achieving high selectivity and potency in drug candidates.

Recent studies have also explored the role of quinazoline derivatives in modulating neurological disorders. Their ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors makes them attractive candidates for treating conditions such as Alzheimer's disease or Parkinson's disease. While further research is needed to fully elucidate their mechanisms of action,4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE represents an intriguing starting point for developing novel CNS-targeted therapeutics.

In conclusion,4-CHLORO-6,6-DIMETHYL-5,6-DIHYDROQUINAZOLINE (CAS No. 1256955-56-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing various diseases. As computational methods continue to advance and our understanding of biological targets deepens,this compound will likely remain at the forefront of medicinal chemistry innovation.